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Compound of Interest

Compound Name: Methyl potassium adipate

Cat. No.: B076828

An In-depth Technical Guide to Methyl Potassium Adipate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl potassium adipate, with the CAS number 10525-19-6, is the potassium salt of
monomethyl adipate. It belongs to the class of dicarboxylic acid monoesters, which are
characterized by the presence of both a carboxylic acid salt and an ester functional group. This
bifunctional nature makes it a potentially versatile building block in organic synthesis. While
extensive research on this specific salt is limited, its parent compound, monomethyl adipate,
and related adipic acid salts are well-characterized and utilized in various industrial
applications. This guide provides a comprehensive overview of the known and predicted
properties, synthesis, and potential applications of methyl potassium adipate, with a focus on
its relevance to the fields of chemical research and drug development.

Chemical and Physical Properties

Detailed experimental data for methyl potassium adipate is not readily available in the
scientific literature. However, its properties can be inferred from data on its parent compound,
monomethyl adipate, and the related compound, potassium adipate.

Table 1. Chemical Identifiers and Computed Properties
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Property Value Source

CAS Number 10525-19-6 [1]

Molecular Formula C7H11KO4 [1]12]

Molecular Weight 198.26 g/mol [11[2]
potassium;6-methoxy-6-

IUPAC Name [1]
oxohexanoate
Adipic acid, monomethyl ester,
potassium salt; Hexanedioic

Synonyms ) ) [2]
acid, 1-methyl ester, potassium
salt
INChl=1S/C7H1204.K/c1-11-

InChl 7(10)5-3-2-4-6(8)9;/h2- [2]
5H2,1H3,(H,8,9);/q;+1/p-1
VIKLNKRRVRFMJF-

InChlKey [2]
UHFFFAOYSA-M

SMILES COC(=0)CCCCC(=0)[O-].[K+] [2]

Table 2: Physical Properties of Methyl Potassium Adipate and Related Compounds
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Methyl Potassium

Monomethyl

Potassium Adipate

Property Adipate Adipate (CAS 627-
) (CAS 19147-16-1)
(Predicted/inferred) 91-8)
White crystalline solid o White crystalline
Appearance ) Clear colorless liquid
(predicted) powder
>185 °C
Melting Point Not available 7-9 °C
(decomposes)[3][4]
- ) ] 338 °C (decomposes)
Boiling Point Not available 162 °C @ 10 mmHg
[31[4]
B Soluble in water Not miscible or difficult )
Solubility ] o Soluble in water[3][4]
(predicted) to mix with water[5]
Density Not available 1.081 g/mL at 25 °C[5] Not available

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of methyl potassium adipate is not explicitly

described in the literature. However, it can be readily prepared by the neutralization of

monomethyl adipate with a potassium base. A plausible two-step synthesis workflow starting

from adipic acid is outlined below.

Synthesis Workflow
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Synthesis Workflow for Methyl Potassium Adipate

Step 1: Monoesterification

Adipic Acid Methanol Acid Catalyst (e.g., H2SOa4)

Step 2: Neutralization

Monomethyl Adipate Potassium Hydroxide (aq)

Stir at room temp.

Methyl Potassium Adipate

Methyl Potassium Adipate as a Bifunctional Intermediate

Methyl Potassium Adipate

Nucleophile (e.g., R-NHz or R-OH)

Reaction at Carboxylate Reaction at Ester

Amide/Ester Formation Hydrolysis/Amidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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